Cas no 86845-28-5 (1-bromo-3-methyl-5-(trifluoromethyl)benzene)

1-bromo-3-methyl-5-(trifluoromethyl)benzene structure

86845-28-5 structure

Product Name:1-bromo-3-methyl-5-(trifluoromethyl)benzene

CAS No:86845-28-5

MF:C₈H₆BrF₃

MW:239.032452106476

MDL:MFCD01631585

CID:720187

PubChem ID:20467615

Update Time:2024-10-26

1-bromo-3-methyl-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-5-(trifluoromethyl)toluene
- 1-bromo-3-methyl-5-(trifluoromethyl)benzene
- 3-Bromo-5-methylbenzotrifluoride
- Benzene,1-bromo-3-methyl-5-(trifluoromethyl)-
- C8H6BrF3
- 1-Bromo-3-methyl-5-trifluoromethylbenzene
- 1-bromo-3-methyl-5-trifluoromethyl-benzene
- ZDAIYLXHTGIUGY-UHFFFAOYSA-N
- PC6188
- SBB099020
- DT2075
- AS02041
- AM62551
- FCH1321183
- CM13216
- 3-methyl-5-(trifluoromethyl)bromobenzene
- 1-Bromo-3-methyl-5-(trifluoromethyl)benzene (ACI)
- MDL： MFCD01631585
- Inchi： 1S/C8H6BrF3/c1-5-2-6(8(10,11)12)4-7(9)3-5/h2-4H,1H3
- InChI Key： ZDAIYLXHTGIUGY-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C)C=C(Br)C=1)(F)F

Computed Properties

Exact Mass: 237.96000
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 155
Topological Polar Surface Area: 0

Experimental Properties

Boiling Point: 178.7℃ at 760 mmHg
PSA: 0.00000
LogP: 3.77630

1-bromo-3-methyl-5-(trifluoromethyl)benzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-bromo-3-methyl-5-(trifluoromethyl)benzene Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B134558-250mg	1-bromo-3-methyl-5-(trifluoromethyl)benzene	86845-28-5	99%	250mg	¥91.90	2023-09-04
Fluorochem	045026-10g	3-Bromo-5-methylbenzotrifluoride	86845-28-5	99%	10g	￡160.00	2022-02-28
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Chemenu	CM255432-10g	1-Bromo-3-methyl-5-(trifluoromethyl)benzene	86845-28-5	95+%	10g	$147	2021-06-16
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SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032814-1g	1-bromo-3-methyl-5-(trifluoromethyl)benzene	86845-28-5	97%	1g	￥48	2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R032814-5g	1-bromo-3-methyl-5-(trifluoromethyl)benzene	86845-28-5	97%	5g	￥3221	2024-05-21
TRC	B808108-25mg	1-Bromo-3-methyl-5-(trifluoromethyl)benzene	86845-28-5		25mg	$ 50.00	2022-06-06
TRC	B808108-50mg	1-Bromo-3-methyl-5-(trifluoromethyl)benzene	86845-28-5		50mg	$ 65.00	2022-06-06
TRC	B808108-250mg	1-Bromo-3-methyl-5-(trifluoromethyl)benzene	86845-28-5		250mg	$ 80.00	2022-06-06

1-bromo-3-methyl-5-(trifluoromethyl)benzene Production Method

Production Method 1

58530-13-5

86845-28-5

Reaction Conditions

1.1 Reagents: Hydrofluoric acid , Sulfur tetrafluoride ; -196 °C → rt; 24 h, 85 °C; 85 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

Deoxofluorination of (Hetero)aromatic Acids

Trofymchuk, Serhii; et al, Journal of Organic Chemistry, 2020, 85(5), 3110-3124

1-bromo-3-methyl-5-(trifluoromethyl)benzene Raw materials

3-Bromo-5-methylbenzoic acid

1-bromo-3-methyl-5-(trifluoromethyl)benzene Preparation Products

1-bromo-3-methyl-5-(trifluoromethyl)benzene (86845-28-5)

1-bromo-3-methyl-5-(trifluoromethyl)benzene Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:86845-28-5)1-bromo-3-methyl-5-(trifluoromethyl)benzene

Order Number:A19655

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):384.0

Email:sales@amadischem.com

Product Official Link

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